Cas no 1353954-18-3 (1-(3-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone)

• Product Name: 1-(3-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone
• CAS No: 1353954-18-3
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 2155894
• Update Time: 2025-10-23

1-(3-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone
• 1-(3-(((2-Hydroxyethyl)(methyl)amino)methyl)piperidin-1-yl)ethanone
• AM92599
• 1-(3-{[(2-Hydroxyethyl)methylamino]methyl}piperidin-1-yl)ethanone

• Inchi： 1S/C11H22N2O2/c1-10(15)13-5-3-4-11(9-13)8-12(2)6-7-14/h11,14H,3-9H2,1-2H3
• InChI Key： UPHGGGVDZBFAJD-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(CN(C)CCO)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Topological Polar Surface Area: 43.8

Additional information on 1-(3-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone

Compound CAS No. 1353954-18-3: 1-(3-{[(2-Hydroxy-Ethyl)-Methyl-Amino]-Methyl}-Piperidin-1-Yl)-Ethanone

The compound with CAS No. 1353954-18-3, known as 1-(3-{[(2-Hydroxy-Ethyl)-Methyl-Amino]-Methyl}-Piperidin-1-Yl)-Ethanone, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a piperidine ring, a hydroxyethyl group, and a ketone moiety, making it a promising candidate for various biological applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its structure suggests that it may act as a bioisostere or serve as a scaffold for drug design, particularly in targeting specific enzymes or receptors involved in disease pathways. The presence of the hydroxyethyl group introduces hydrophilic properties, which could enhance its solubility and bioavailability, making it more suitable for pharmacological applications.

The piperidine ring is a key structural feature of this compound, contributing to its torsional flexibility and ability to form hydrogen bonds with biomolecules. This flexibility is crucial for binding to target proteins, potentially leading to high-affinity interactions. Additionally, the methylamino group attached to the piperidine ring adds further complexity to the molecule's stereochemistry, which may play a role in its selectivity towards specific biological targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and condensations. The synthesis pathway involves the modification of piperidine derivatives with aminoalkyl groups and subsequent alkylation to introduce the hydroxyethyl functionality. The final step involves ketone formation through oxidation or other appropriate methods.

Recent research has focused on evaluating the biological activity of this compound in vitro and in vivo models. Preliminary data suggest that it exhibits potent inhibitory activity against certain kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for drug repurposing strategies.

The hydroxyethyl group within the molecule also introduces opportunities for further functionalization, enabling chemists to explore derivatives with enhanced pharmacokinetic profiles or improved efficacy. For instance, substituting the hydroxyl group with other functional groups could lead to analogs with better absorption or reduced toxicity.

In conclusion, CAS No. 1353954-18-3 represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and promising biological activity make it an attractive target for further research and development in the field of drug discovery. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing our understanding of complex biological systems and developing innovative treatments for human diseases.